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Compound of Interest

Compound Name: Odoratisol B

Cat. No.: B12097785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Odoratisol B is a natural compound with potential therapeutic applications, including

anticancer activities. These application notes provide a comprehensive framework for the in

vitro experimental design to elucidate the cytotoxic effects and mechanism of action of

Odoratisol B in cancer cell lines. The protocols and workflows are based on established

methodologies for evaluating novel therapeutic agents. The central hypothesis to be

investigated is that Odoratisol B exerts its anticancer effects by inducing apoptosis through the

modulation of the STAT3 signaling pathway.

Hypothesized Mechanism of Action: STAT3 Pathway
Modulation
Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor frequently

found to be constitutively active in many cancers, promoting cell proliferation, survival, and

angiogenesis.[1] Its activity is negatively regulated by phosphatases, such as SH2-containing

protein tyrosine phosphatase 1 (SHP-1).[2] We hypothesize that Odoratisol B activates the

phosphatase SHP-1, which in turn dephosphorylates and inactivates STAT3. This leads to the

downregulation of STAT3 target genes involved in cell survival (e.g., Bcl-2) and proliferation

(e.g., Cyclin D1), ultimately triggering apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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